Very fast CO2 response and hydrophobic properties of novel poly(ionic liquid)s†

Journal of Materials Chemistry Pub Date: 2009-10-19 DOI: 10.1039/B912379B

Abstract

A series of polymerizable tetraalkylammonium ionic liquids based on [2-(methacryloyloxy)ethyl]dimethylheptyl ammonium cation and bis(trifluoromethylsulfonyl)imide, nonafluoro-1-butanesulfonate, dodecylbenzenesulfonate, heptadecafluorooctanesulfonate, 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate anions, as well as their corresponding homo- and copolymers, have been synthesized and characterized by means of 1H NMR, TG-DTA, DSC, MALDI-TOF, viscosimetry and XPS investigations. Hydrophobic and CO2 sensing properties of the poly(ionic liquid)s have been explored by dynamic contact angle and quartz crystal microbalance measurements. The CO2 sensing behavior of present polymers is very remarkable as they are featured by extremely rapid and completely reversible response without any memory-effect. Best results, in terms of sensitivity, have been obtained for [2-(methacryloyloxy)ethyl]dimethylheptyl ammonium nonafluoro-1-butanesulfonate-based homopolymer. Tensiometric data show good hydrophobic properties with θadv > 90° for all the polymers under study except the one involving 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate anion (θadv = 78.3°); receding contact angles, representative of the most hydrophilic portions of the polymers surface, lie in the range 22–54° and can be further improved by choosing the proper long-chained N-alkyl groups.

Graphical abstract: Very fast CO2 response and hydrophobic properties of novel poly(ionic liquid)s
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